Cas no 123878-18-2 (N-Desmethyl (-)-Canadalisol N-Carboxylic Acid Ethyl Ester)

• Product Name: N-Desmethyl (-)-Canadalisol N-Carboxylic Acid Ethyl Ester
• CAS No: 123878-18-2
• MF: C₂₃H₂₇NO₇
• MW: 429.462987184525
• CID: 1060627
• Update Time: 2025-10-29

N-Desmethyl (-)-Canadalisol N-Carboxylic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• N-Desmethyl (-)-Canadalisol N-Carboxylic Acid Ethyl Ester
• GAJXFUDTUXDQGT-SFHVURJKSA-N
• CID 125322884
• 1,3-Dioxolo[4,5-g]isoquinoline-6(5H)-carboxylic acid, 7,8-dihydro-5-[[2-(hydroxymethyl)-3,4-dimethoxyphenyl]methyl]-, ethyl ester, (S)- (9CI)

• Inchi： 1S/C23H27NO7/c1-4-29-23(26)24-8-7-15-10-20-21(31-13-30-20)11-16(15)18(24)9-14-5-6-19(27-2)22(28-3)17(14)12-25/h5-6,10-11,18,25H,4,7-9,12-13H2,1-3H3/t18-/m0/s1
• InChI Key： GAJXFUDTUXDQGT-SFHVURJKSA-N
• SMILES： O1COC2C1=CC1=C(C=2)CCN(C(=O)OCC)[C@H]1CC1C=CC(=C(C=1CO)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 605
• Topological Polar Surface Area: 86.7

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 125-127°C
• Boiling Point: 578.0±50.0 °C at 760 mmHg
• Flash Point: 303.4±30.1 °C
• Solubility: Chloroform (Slightly), DMSO (Slightly), Methanol (Slightly)
• Vapor Pressure: 0.0±1.7 mmHg at 25°C
• pka: 14.11±0.10(Predicted)

N-Desmethyl (-)-Canadalisol N-Carboxylic Acid Ethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-Desmethyl (-)-Canadalisol N-Carboxylic Acid Ethyl Ester

Professional Introduction to N-Desmethyl (-)-Canadalisol N-Carboxylic Acid Ethyl Ester (CAS No: 123878-18-2)

N-Desmethyl (-)-Canadalisol N-Carboxylic Acid Ethyl Ester, a compound with the chemical identifier CAS No: 123878-18-2, is a derivative of the naturally occurring compound (-)-Canadalisol. This compound has garnered significant attention in the field of pharmaceutical research due to its potential biological activities and structural properties. The ethyl ester derivative of N-Desmethyl (-)-Canadalisol N-Carboxylic Acid exhibits unique characteristics that make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The structural elucidation of N-Desmethyl (-)-Canadalisol N-Carboxylic Acid Ethyl Ester reveals a complex framework that includes a hydroxyl group and an ester functionality. These functional groups contribute to its reactivity and interaction with biological targets. The compound's molecular structure has been meticulously studied using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which have provided detailed insights into its conformational behavior and electronic properties.

In recent years, there has been a growing interest in natural products and their derivatives as sources for new drugs. (-)-Canadalisol, a sesquiterpene lactone, has been identified as a promising candidate for further investigation due to its demonstrated biological activities. Among these activities, its anti-inflammatory and analgesic properties have been particularly well-documented. The synthesis of N-Desmethyl (-)-Canadalisol N-Carboxylic Acid Ethyl Ester represents an important step in the exploration of these properties, as it allows for the modification and optimization of the parent compound's pharmacological profile.

The ethyl ester derivative is particularly interesting because it introduces a new level of chemical diversity while maintaining the core structural features that contribute to its biological activity. This modification can be exploited to enhance solubility, improve metabolic stability, or alter binding interactions with target enzymes or receptors. Such alterations are crucial in drug development, as they can significantly impact the efficacy and safety of a therapeutic agent.

Recent studies have highlighted the importance of metabolite profiling in understanding drug action and potential side effects. N-Desmethyl derivatives are often intermediates in the metabolic pathways of parent compounds and can exhibit their own unique biological effects. The characterization of N-Desmethyl (-)-Canadalisol N-Carboxylic Acid Ethyl Ester has provided valuable insights into these metabolic processes and has opened up new avenues for research.

The synthesis of this compound involves multi-step organic transformations, including functional group interconversions and protecting group strategies. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for pharmaceutical applications. Techniques such as catalytic hydrogenation, nucleophilic substitution, and esterification have been utilized to construct the desired molecular framework.

The pharmacological evaluation of N-Desmethyl (-)-Canadalisol N-Carboxylic Acid Ethyl Ester has revealed promising results in preclinical studies. These studies have demonstrated its potential as an anti-inflammatory agent by inhibiting key pro-inflammatory cytokines and enzymes. Additionally, preliminary data suggest that it may exhibit analgesic effects by interacting with pain signaling pathways. These findings are consistent with the known biological activities of (-)-Canadalisol and highlight the therapeutic potential of this derivative.

The development of novel drug candidates requires a comprehensive understanding of their chemical properties, synthetic pathways, and biological effects. The study of N-Desmethyl (-)-Canadalisol N-Carboxylic Acid Ethyl Ester contributes to this knowledge by providing insights into structure-activity relationships within the sesquiterpene lactone class. Such information is invaluable for designing next-generation therapeutics that are both effective and safe.

In conclusion, N-Desmethyl (-)-Canadalisol N-Carboxylic Acid Ethyl Ester represents a significant advancement in pharmaceutical research. Its unique structural features, synthetic accessibility, and promising biological activities make it a compelling candidate for further development. As research continues to uncover new applications for this compound, it is likely to play an important role in the discovery and development of innovative therapeutic agents.